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Introduction

Adrenocorticotropic hormone (ACTH) is a crucial peptide hormone primarily known for its role
in stimulating the adrenal cortex. The human ACTH (1-16) fragment, comprising the first 16
amino acids of the full-length hormone, represents the minimal sequence required for binding
to the melanocortin-2 receptor (MC2R) and initiating downstream signaling pathways.[1]
Emerging research has highlighted the therapeutic potential of ACTH (1-16) in various
physiological and pathological conditions, notably in improving cardiovascular function and
survival in experimental models of hemorrhagic shock.[2][3]

These application notes provide a comprehensive overview of the in vivo administration of
human ACTH (1-16), including detailed experimental protocols, quantitative data on its
physiological effects, and a visualization of its signaling pathway. This document is intended to
serve as a valuable resource for researchers and professionals in the fields of pharmacology,
physiology, and drug development.
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The following tables summarize the quantitative data on the in vivo effects of ACTH (1-16) and
its related fragment, ACTH (1-24), in a rat model of hemorrhagic shock.

Table 1: Effect of Intravenous ACTH (1-16) on Mean Arterial Pressure (MAP) in a Rat Model of
Hemorrhagic Shock

. Change in

Time Post- .

Treatment o ) Mean Arterial
Dosage (pg/kg) Administration Reference

Group . Pressure

(minutes)

(MAP)

ACTH (1-16) 160 15-30 Increase [2]

Table 2: Effects of Intravenous ACTH (1-24) on Cardiovascular and Respiratory Parameters in
a Rat Model of Hemorrhagic Shock

Saline Control (at ACTH (1-24) (160

Parameter 30 min post- pg/kg) (at 30 min Reference
treatment) post-treatment)
Survival Rate 0% 100% [4]
Mean Arterial ~20-25 (pre- Sustained recovery to 4]
Pressure (mmHgQ) treatment) near baseline
Heart Rate » ]
Not specified Sustained recovery [5]

(beats/min)

Respiratory Function Not specified Sustained recovery [41[5]

Survival Time ~26 minutes 44 +/- 18 hours [41[6]

Note: While specific quantitative values for ACTH (1-16) are limited in the reviewed literature,
the data for ACTH (1-24) provides a strong rationale for the expected effects and dosage of
ACTH (1-16), given that the 1-16 fragment contains the essential binding and activation domain
for the MC2R.

Experimental Protocols
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Protocol 1: In Vivo Administration of ACTH (1-16) in a
Rat Model of Hemorrhagic Shock

This protocol is adapted from established methods for studying the effects of ACTH fragments
in hemorrhagic shock.[4][5]

[EEN

. Animal Model:
e Species: Male Wistar rats (or other suitable strain)
e Weight: 250-300 g

e Acclimation: House animals in a controlled environment (12-hour light/dark cycle, 22 £ 2°C)
with ad libitum access to food and water for at least one week prior to the experiment.

2. Materials:

e Human ACTH (1-16) peptide

o Sterile 0.9% saline solution (vehicle)

e Anesthetic (e.g., urethane, 1.2 g/kg, intraperitoneal injection)
o Polyethylene catheters

e Pressure transducer and recording system
o Syringes and needles (27-30 gauge)

e Heating pad to maintain body temperature
3. Experimental Procedure:

a. Animal Preparation:

» Anesthetize the rat with urethane.

» Place the animal on a heating pad to maintain body temperature at 37°C.
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o Cannulate the carotid artery with a polyethylene catheter connected to a pressure transducer
to continuously monitor blood pressure.

e Cannulate the jugular vein for intravenous administration of ACTH (1-16) or vehicle.
b. Induction of Hemorrhagic Shock:

» After a stabilization period of at least 20 minutes, induce hemorrhagic shock by withdrawing
blood from the carotid artery.

o Withdraw blood in a stepwise manner until the mean arterial pressure (MAP) is reduced to
and stabilized at 20-25 mmHg. This typically requires the removal of approximately 50% of
the estimated total blood volume.

c. Administration of ACTH (1-16):

o Prepare a stock solution of ACTH (1-16) in sterile 0.9% saline. The final concentration should
be calculated to deliver the desired dose in a small volume (e.g., 1 ml/kg).

e Five minutes after the stabilization of MAP at 20-25 mmHg, administer a single intravenous
bolus of ACTH (1-16) at a dose of 160 pg/kg.

e The control group should receive an equivalent volume of sterile 0.9% saline.
d. Monitoring and Data Collection:

o Continuously record MAP, heart rate, and respiratory rate for at least 2 hours post-
administration.

» Monitor survival rates for each group over a predetermined period (e.g., 24 hours).
e. Euthanasia:

o At the end of the experimental period, euthanize the animals using an approved method
(e.g., overdose of anesthetic followed by cervical dislocation).

Experimental Workflow for In Vivo Administration of ACTH (1-16) in a Rat Model of
Hemorrhagic Shock
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Caption: Workflow for the in vivo administration of ACTH (1-16).

Signaling Pathway

The biological effects of ACTH (1-16) are initiated by its binding to the melanocortin-2 receptor
(MC2R), a G-protein coupled receptor (GPCR). This interaction requires the presence of the
MC2R accessory protein (MRAP). Upon binding, a conformational change in the receptor
activates the associated heterotrimeric G-protein, leading to the dissociation of the Gas
subunit. The activated Gas subunit then stimulates adenylyl cyclase, which catalyzes the
conversion of ATP to cyclic AMP (cCAMP). Elevated intracellular cAMP levels lead to the
activation of Protein Kinase A (PKA). PKA, in turn, phosphorylates a variety of downstream
target proteins, including transcription factors and enzymes, ultimately leading to the cellular
responses attributed to ACTH (1-16). Other potential downstream effectors include Protein
Kinase C (PKC) and the mitogen-activated protein kinase (MAPK) pathway.

ACTH (1-16) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15619837?utm_src=pdf-custom-synthesis#bc-rfq
https://jme.bioscientifica.com/view/journals/jme/56/4/T135.pdf
https://www.caymanchem.com/product/27273/acth-1-16-human-mouse-rat-porcine-bovine-ovine-trifluoroacetate-salt
https://www.medchemexpress.com/acth-1-16-human.html
https://pubmed.ncbi.nlm.nih.gov/2379400/
https://pubmed.ncbi.nlm.nih.gov/2379400/
https://pubmed.ncbi.nlm.nih.gov/2379400/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1915733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1915733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1915733/
https://pubmed.ncbi.nlm.nih.gov/2555878/
https://pubmed.ncbi.nlm.nih.gov/2555878/
https://www.benchchem.com/product/b15619837/docs#in-vivo-administration-of-acth-1-16-human-application-notes-and-protocols
https://www.benchchem.com/product/b15619837/docs#in-vivo-administration-of-acth-1-16-human-application-notes-and-protocols
https://www.benchchem.com/product/b15619837/docs#in-vivo-administration-of-acth-1-16-human-application-notes-and-protocols
https://www.benchchem.com/product/b15619837/docs#in-vivo-administration-of-acth-1-16-human-application-notes-and-protocols
https://www.benchchem.com/product/b15619837?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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